Cas no 1864014-04-9 (1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride)

• Product Name: 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride
• CAS No: 1864014-04-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD28126621
• CID: 5103954
• PubChem ID: 86263118
• Update Time: 2025-10-24

1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• furan-2-yl(tetrahydro-2h-pyran-4-yl)methanamine hydrochloride
• 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride

• MDL： MFCD28126621
• Inchi： 1S/C10H15NO2.ClH/c11-10(9-2-1-5-13-9)8-3-6-12-7-4-8;/h1-2,5,8,10H,3-4,6-7,11H2;1H
• InChI Key： JDYIZEJQLWHOML-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(C1OC=CC=1)N.Cl

Additional information on 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride

Introduction to 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride (CAS No. 1864014-04-9)

1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1864014-04-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework combining a furan ring and an oxane ring, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents.

The structural composition of 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride encompasses two heterocyclic aromatic systems: the furan ring and the oxane ring. The presence of these rings imparts distinct electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The furan moiety, known for its electron-deficient nature, can participate in hydrogen bonding and π-stacking interactions, while the oxane ring provides a more rigid and stable scaffold. This combination makes the compound a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The furan and oxane moieties are particularly noteworthy, as they have been extensively studied for their roles in various biological processes. For instance, furan derivatives have shown promise in antimicrobial, anti-inflammatory, and anticancer applications, while oxane-based compounds are often employed in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier.

The hydrochloride salt form of 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This salt form is particularly advantageous in drug development, as it improves bioavailability and facilitates precise dosing. The hydrochloride moiety also contributes to the compound's overall charge distribution, which can influence its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride with various biological targets with high accuracy. These studies suggest that the compound may interact with enzymes and receptors involved in critical metabolic pathways. For example, preliminary computational analyses indicate that the furan ring could bind to heme-containing enzymes, while the oxane ring may interact with protein kinase domains. Such interactions could lead to novel therapeutic effects across multiple disease areas.

Experimental validation of these hypotheses is currently underway in several research laboratories. In vitro assays are being conducted to assess the inhibitory activity of 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride against key enzymes and receptors. Initial results are promising, showing moderate inhibition of certain enzyme targets at submicromolar concentrations. These findings support further investigation into the compound's potential as a lead molecule for drug development.

The synthesis of 1-(furan-2-yl)-1-(oxan-4-yl)methanamine hydrochloride presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic units efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

The pharmacokinetic properties of 1-(furan-2-yl)-1-(oxan-4-yll)methanamine hydrochloride are also under investigation. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing a viable drug candidate, as they ensure that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

Future directions in the study of 1-(furan-2-yll)-1-(oxan-lV-yll)methanine hydrochloride include exploring its potential in preclinical models of human diseases. Animal studies will provide insights into its efficacy and safety profiles, paving the way for clinical trials if promising results are obtained. Additionally, structure-based drug design approaches will be employed to optimize the compound's activity and selectivity by making targeted modifications to its molecular structure.

In conclusion, 1-(furan-Z-yll)l(lxane-lV-yll)methanine hydrochloride (CAS No. 18640l4-O4-O9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of furanic and oxanic moieties offers multiple opportunities for interaction with biological targets, making it a valuable scaffold for drug discovery. With ongoing studies exploring its biological activity, pharmacokinetics, and synthetic feasibility, this compound represents an exciting avenue for developing novel therapeutic agents.